Cas no 1202577-85-2 ((1R)-4-chloro-2,3-dihydro-1H-inden-1-ol)

• Product Name: (1R)-4-chloro-2,3-dihydro-1H-inden-1-ol
• CAS No: 1202577-85-2
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD14705985
• CID: 4577091
• Update Time: 2025-10-09

(1R)-4-chloro-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-4-chloro-2,3-dihydro-1H-inden-1-ol

• MDL： MFCD14705985
• Inchi： 1S/C9H9ClO/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9,11H,4-5H2/t9-/m1/s1
• InChI Key： IDHGYOQGMVANDO-SECBINFHSA-N
• SMILES： [C@H]1(O)C2=C(C(Cl)=CC=C2)CC1

Additional information on (1R)-4-chloro-2,3-dihydro-1H-inden-1-ol

Overview of (1R)-4-Chloro-2,3-dihydro-1H-inden-1-ol (CAS No. 1202577-85-2)

(1R)-4-Chloro-2,3-dihydro-1H-inden-1-ol (CAS No. 1202577-85-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indanols, which are known for their diverse applications in pharmaceutical and chemical research.

The chiral nature of (1R)-4-Chloro-2,3-dihydro-1H-inden-1-ol makes it particularly valuable in the development of enantiomerically pure compounds, which are essential in many drug discovery processes. The ability to control the stereochemistry of a molecule can significantly impact its pharmacological properties, including its efficacy, selectivity, and safety profile.

Recent studies have highlighted the potential of (1R)-4-Chloro-2,3-dihydro-1H-inden-1-ol as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. The researchers found that the chiral structure of the compound plays a crucial role in its binding affinity and selectivity for the target enzyme.

In addition to its biological activities, (1R)-4-Chloro-2,3-dihydro-1H-inden-1-ol has also been explored for its synthetic utility. The compound serves as a versatile intermediate in the synthesis of more complex molecules, including those with potential pharmaceutical applications. Its indanol core provides a robust platform for functional group modifications, enabling chemists to tailor the properties of the final product to meet specific therapeutic needs.

The synthesis of (1R)-4-Chloro-2,3-dihydro-1H-inden-1-ol has been optimized through various methodologies, including asymmetric synthesis and catalytic approaches. These methods have improved the efficiency and scalability of the production process, making it more accessible for both academic and industrial applications. A notable example is a 2022 study published in Organic Letters, which described an efficient asymmetric synthesis route using a chiral catalyst, achieving high enantioselectivity and yield.

The physical and chemical properties of (1R)-4-Chloro-2,3-dihydro-1H-inden-1-ol have been extensively characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 65°C to 68°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and purification methods.

In terms of safety and handling, while (1R)-4-Chloro-2,3-dihydro-1H-inden-1-ol is not classified as a hazardous material under current regulations, it should be handled with care to avoid skin contact and inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure laboratory safety.

The future prospects for (1R)-4-Chloro-2,3-dihydro-1H-inden-1-ol are promising. Ongoing research is focused on expanding its applications in drug discovery and development, particularly in areas such as neurodegenerative diseases and cancer therapy. Additionally, efforts are being made to further optimize its synthetic routes to enhance its commercial viability.

In conclusion, (1R)-4-Chloro-2,3-dihydro-1H-inden-1-ol (CAS No. 1202577-85-2) is a versatile and promising compound with significant potential in both academic research and industrial applications. Its unique chiral structure and indanol core make it an attractive candidate for the development of new therapeutic agents and synthetic intermediates.